Cas no 79955-41-2 (Quinovic acid 3-O-beta-D-glucoside)

• Product Name: Quinovic acid 3-O-beta-D-glucoside
• CAS No: 79955-41-2
• Molecular Formula: C₃₆H₅₆O₁₀
• Molecular Weight: 648.823852539063
• CID: 837257
• PubChem ID: 14194006

Quinovic acid 3-O-beta-D-glucoside Properties

Names and Identifiers

• Quinovic acid 3-O-beta-D-glucoside
• QUINOVIC ACID 3-O-BETA-DGLUCOSIDE
• Quinovic acid 3-O-β-D-glucoside
• Quinovic acid 3-O-glucoside
• (3β)-3-(β-D-Glucopyranosyloxy)urs-12-ene-27,28-dioic acid (ACI)
• 3-O-D-Glucopyranosyl-quinovic acid
• 3-O-β-D-Glucopyranosylquinovic acid
• Cinchonaglycoside C
• Quinovic acid 3-O-β-D-glucopyranoside
• Quinovin glycoside C
• 79955-41-2
• (1S,2R,4aS,6aR,6bR,8aR,10S,12aR,12bR,14bS)-1,2,6b,9,9,12a-hexamethyl-10-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a,6a-dicarboxylic acid
• Quinovic acid 3-O--D-glucoside; Quinovin glycoside C
• AKOS032962167
• CHEMBL508407
• (1S,2R,4aS,6aR,6aR,6bR,8aR,10S,12aR,14bS)-1,2,6b,9,9,12a-hexamethyl-10-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a,6a-dicarboxylic acid
• FS-9042
• 3-o-beta-d-glucopyranosyl quinovic acid
• BDBM50317554
• [ "" ]
• Quinovic acid 3-O-beta-D-glucopyranoside
• (1S,2R,4AR,6ar,6BR,8ar,10S,12ar,12BR,14BS)-1,2,6b,9,9,12a-hexamethyl-10-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a,6a-dicarboxylate
• (1S,2R,4aS,6aR,6aR,6bR,8aR,10S,12aR,14bS)-1,2,6b,9,9,12a-hexamethyl-10-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a,6a-dicarboxylic acid
• (1S,2R,4AR,6ar,6BR,8ar,10S,12ar,12BR,14BS)-1,2,6b,9,9,12a-hexamethyl-10-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a,6a-dicarboxylate

• InChIKey： AXNXSFBKZQIMPF-ZZZTYRQWSA-N
• Inchi： 1S/C36H56O10/c1-18-9-14-35(30(41)42)15-16-36(31(43)44)20(25(35)19(18)2)7-8-23-33(5)12-11-24(32(3,4)22(33)10-13-34(23,36)6)46-29-28(40)27(39)26(38)21(17-37)45-29/h7,18-19,21-29,37-40H,8-17H2,1-6H3,(H,41,42)(H,43,44)/t18-,19+,21-,22+,23-,24+,25+,26-,27+,28-,29+,33+,34-,35+,36-/m1/s1
• SMILES： C([C@]12[C@@]3(CC[C@H]4C(C)(C)[C@@H](O[C@H]5[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O5)CC[C@@]4([C@H]3CC=C1[C@@H]1[C@@H](C)[C@H](C)CC[C@@]1(CC2)C(=O)O)C)C)(=O)O

Computed Properties

• Exact Mass: 648.38700
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 648.387
• Heavy Atom Count: 46
• Complexity: 1270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 174A^2

Experimental Properties

• LogP: 3.97840
• PSA: 173.98000
• Boiling Point: 787.8±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±6.2 mmHg at 25°C
• Flash Point: 241.0±26.4 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins